5-Bromobenzothiazole

• IUPAC Name: 5-bromo-1,3-benzothiazole
• InChI: InChI=1S/C7H4BrNS/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
• InChI Key: KFDDRUWQFQJGNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)N=CS2
• Molecular Formula: C7H4BrNS
• DSSTOX Substance ID: DTXSID40394152
• Molecular Weight: 214.08 g/mol
• CAS RN: 768-11-6

Description

Synthesis Analysis

The synthesis of 5-Bromobenzothiazole derivatives has been explored through various chemical reactions. In one study, the reaction of ammonium salts of 5(2H)-isothiazolethiones with p-bromophenacyl bromide resulted in the formation of 5-(p-bromophenacylthio)-isothiazoles . Another approach utilized a bromine atom ortho to the anilido nitrogen to direct a regiospecific cyclisation, which is particularly useful for synthesizing 2-arylbenzothiazoles with various substituents . Additionally, the synthesis of phthalocyanines with benzylchalcogeno substituents from dibromo compounds has been reported, demonstrating the versatility of brominated precursors in complex molecule construction . A CuBr2-catalyzed annulation process has also been developed for the synthesis of benzo[d]isothiazole, showcasing the utility of copper bromide in facilitating such transformations .

Molecular Structure Analysis

The molecular structure of bromobenzothiazole derivatives has been characterized using various spectroscopic and crystallographic techniques. For instance, X-ray crystallographic analysis confirmed the substitution reactions of dibromo compounds used in the synthesis of phthalocyanine derivatives . Similarly, the molecular structure of 2-(4-bromobenzyl)-5-ethylsulphonyl-1,3-benzoxazole was determined using X-ray single-crystal analysis and compared with theoretical models using Hartree–Fock and density functional theory .

Chemical Reactions Analysis

Bromobenzothiazole derivatives undergo a range of chemical reactions. Nucleophilic attack on 5-bromoisothiazoles leads to the formation of 5-alkoxy- and 5-hydroxyisothiazoles . Photochromic 4,5-dibenzothienylthiazoles with reactive positions have been synthesized, and their ring-closing reactions followed by spontaneous elimination and substitution reactions have been studied . Furthermore, the conversion of aryl thioureas to 2-aminobenzothiazoles using benzyltrimethylammonium tribromide has been demonstrated, providing a controlled method to minimize aromatic bromination .

Physical and Chemical Properties Analysis

The physical and chemical properties of bromobenzothiazole derivatives have been extensively studied. The solubility of these compounds in aqueous media tends to decrease with an increase in the number of bromine atoms, and this is influenced by the pattern of substitution on the benzene ring . Theoretical studies have also been conducted to investigate the molecular electrostatic potential, natural bond orbital, nonlinear optical effects, and thermodynamic properties of these compounds . The antimicrobial activities of novel 1-((5-bromobenzofuran-2yl)methyl)-4-substituted phenyl-1H-1,2,3-triazoles have been evaluated, indicating the potential biological relevance of bromobenzothiazole derivatives .

Scientific Research Applications

Corrosion Inhibition

5-Bromobenzothiazole derivatives, such as 2-amino-6-bromobenzothiazole (ABBT), have been studied for their role in corrosion inhibition. For example, ABBT has been shown to be an effective inhibitor for copper corrosion in sulfuric acid solutions. It acts as a cathodic-type inhibitor and can achieve a high inhibition efficiency. Electrochemical measurements, scanning electron microscopy, atomic force microscopy, and theoretical calculations like Density Functional Theory (DFT) and molecular dynamics simulations have been utilized to explore the mechanisms of inhibition (Chen et al., 2018).

Anticancer Activity

Several studies have investigated the anticancer properties of benzothiazole derivatives. Synthesized benzothiazole compounds, like 2-aminothiazole derivatives, have shown potent antitumor activities against various cancer cell lines, including lung and glioma cancer cells. These compounds are noted for inducing cell cycle arrest and interacting with DNA molecules. In particular, some derivatives have exhibited notable antileukemic activity in human leukemia cells (Prasanna et al., 2010); (Li et al., 2016).

Future Directions

Benzothiazole derivatives, including 5-Bromobenzothiazole, have been the focus of recent research due to their potential pharmacological properties. Future research will likely continue to explore the synthesis of new benzothiazole-based drugs and their potential applications.